Cas no 2680730-45-2 (4-(2-Azido-1-fluoroethyl)piperidine)

• Product Name: 4-(2-Azido-1-fluoroethyl)piperidine
• CAS No: 2680730-45-2
• MF: C₇H₁₃FN₄
• MW: 172.203324079514
• CID: 6348445
• PubChem ID: 152687134
• Update Time: 2025-06-15

4-(2-Azido-1-fluoroethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-azido-1-fluoroethyl)piperidine
• 2680730-45-2
• EN300-28271136
• 4-(2-Azido-1-fluoroethyl)piperidine

• Inchi： 1S/C7H13FN4/c8-7(5-11-12-9)6-1-3-10-4-2-6/h6-7,10H,1-5H2
• InChI Key： ZOUONBUKSFPFGG-UHFFFAOYSA-N
• SMILES： FC(CN=[N+]=[N-])C1CCNCC1

Computed Properties

• Exact Mass: 172.11242459g/mol
• Monoisotopic Mass: 172.11242459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.4Ų

Additional information on 4-(2-Azido-1-fluoroethyl)piperidine

Comprehensive Overview of 4-(2-Azido-1-fluoroethyl)piperidine (CAS No. 2680730-45-2): Properties, Applications, and Research Insights

The compound 4-(2-Azido-1-fluoroethyl)piperidine (CAS No. 2680730-45-2) is a specialized azide-functionalized piperidine derivative that has garnered significant attention in pharmaceutical and chemical research. Its unique molecular structure, featuring both an azido group and a fluoroethyl moiety, makes it a versatile intermediate for click chemistry, drug discovery, and bioconjugation. Researchers are increasingly exploring its potential in proteolysis-targeting chimeras (PROTACs) and radiopharmaceuticals, aligning with the growing demand for precision medicine and targeted therapies.

One of the most compelling aspects of 4-(2-Azido-1-fluoroethyl)piperidine is its role in bioorthogonal chemistry. The azido group enables efficient Cu-free click reactions with alkynes, a technique widely adopted in live-cell imaging and antibody-drug conjugates (ADCs). This property is particularly relevant given the current focus on cancer therapeutics and diagnostic tools, where minimal interference with biological systems is critical. Additionally, the fluoroethyl component enhances metabolic stability, a key consideration in PET tracer development for neurological disorders like Alzheimer's disease.

From a synthetic chemistry perspective, CAS No. 2680730-45-2 exemplifies the convergence of fluorine chemistry and heterocyclic scaffolds. Fluorine's electronegativity and small atomic radius improve bioavailability, while the piperidine ring offers conformational rigidity—a combination highly sought after in CNS drug design. Recent publications highlight its utility in constructing spirocyclic inhibitors for kinases, addressing challenges in drug resistance and selectivity.

The compound's relevance extends to material science, where its azide-fluorine synergy facilitates the development of smart polymers and self-healing materials. Innovations in 3D printing resins and biodegradable coatings have leveraged similar azide-functionalized compounds, reflecting broader industrial trends toward sustainability. As environmental regulations tighten, the demand for green chemistry-compatible intermediates like 4-(2-Azido-1-fluoroethyl)piperidine is expected to rise.

Safety and handling protocols for CAS 2680730-45-2 emphasize standard precautions for azide-containing compounds, though its non-explosive nature at moderate scales ensures practicality in lab settings. Researchers frequently inquire about its storage conditions (typically -20°C under inert gas) and solubility profiles (favorable in DMSO and acetonitrile), underscoring its user-friendly attributes compared to traditional azides.

In summary, 4-(2-Azido-1-fluoroethyl)piperidine represents a cutting-edge tool at the intersection of medicinal chemistry and biomaterials. Its dual functionality addresses pressing needs in therapeutic development and advanced manufacturing, positioning it as a compound of enduring scientific and industrial value. Ongoing studies exploring its structure-activity relationships (SAR) promise to unlock further applications in personalized medicine and beyond.